Cas no 26029-10-7 (4-Isobutyl-5-phenyl-4h-1,2,4-triazol-3-ylhydrosulfide)

4-Isobutyl-5-phenyl-4H-1,2,4-triazol-3-ylhydrosulfide is a specialized heterocyclic compound featuring a 1,2,4-triazole core substituted with an isobutyl group, a phenyl ring, and a hydrosulfide moiety. This structure imparts unique reactivity and potential applications in medicinal chemistry and agrochemical research. The presence of the hydrosulfide group enhances its utility as a versatile intermediate for further functionalization, while the triazole scaffold contributes to stability and bioactivity. Its well-defined molecular architecture makes it suitable for studies in ligand design, enzyme inhibition, and material science. The compound is typically handled under controlled conditions due to its reactive sulfur functionality, ensuring precise application in synthetic workflows.

4-Isobutyl-5-phenyl-4h-1,2,4-triazol-3-ylhydrosulfide structure

26029-10-7 structure

Product Name:4-Isobutyl-5-phenyl-4h-1,2,4-triazol-3-ylhydrosulfide

CAS No:26029-10-7

MF:C₁₂H₁₅N₃S

MW:233.332600831985

MDL:MFCD05134110

CID:252315

PubChem ID:951874

Update Time:2025-06-07

4-Isobutyl-5-phenyl-4h-1,2,4-triazol-3-ylhydrosulfide Chemical and Physical Properties

Names and Identifiers

- 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-(2-methylpropyl)-5-phenyl-
- 4-(2-methylpropyl)-3-phenyl-1H-1,2,4-triazole-5-thione
- 4-isobutyl-5-phenyl-4H-1,2,4-triazol-3-ylhydrosulfide
- 4-ISOBUTYL-5-PHENYL-4H-1,2,4-TRIAZOLE-3-THIOL
- 4-(2-methylpropyl)-5-phenyl-1,2,4-triazole-3-thiol
- 4-isobutyl-5-phenyl-2,4-dihydro-[1,2,4]triazole-3-thione
- isobutylphenyltriazolylhydrosulfide
- 4-(2-methylpropyl)-3-phenyl-1H-1, 2, 4-triazole-5-thione
- 4-(2-Methylpropyl)-5-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
- BB 0217276
- DTXSID80359205
- 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-(2-methylpropyl)-5-phenyl-
- JS-154C
- SR-01000280031
- UPCMLD0ENAT5960183:001
- 4-(2-methylpropyl)-5-phenyl-4H-1,2,4-triazole-3-thiol
- 26029-10-7
- CS-0116546
- 4-Isobutyl-5-phenyl-4H-1,2,4-triazol-3-yl hydrosulfide
- AKOS000100161
- SCHEMBL12565565
- SR-01000280031-1
- J-515588
- Z57643712
- MFCD05134110
- FT-0681130
- STK190309
- 4-(2-METHYLPROPYL)-5-PHENYL-2H-1,2,4-TRIAZOLE-3-THIONE
- AM-879/42612829
- 4-Isobutyl-5-phenyl-4h-1,2,4-triazol-3-ylhydrosulfide
- MDL： MFCD05134110
- Inchi： 1S/C12H15N3S/c1-9(2)8-15-11(13-14-12(15)16)10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3,(H,14,16)
- InChI Key： FPKHPCNVTZTQPN-UHFFFAOYSA-N
- SMILES： S=C1NN=C(C2C=CC=CC=2)N1CC(C)C

Computed Properties

Exact Mass: 233.09900
Monoisotopic Mass: 233.09866866g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 293
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 59.7Å²

Experimental Properties

Melting Point: 187-189
PSA: 69.51000
LogP: 2.88980

4-Isobutyl-5-phenyl-4h-1,2,4-triazol-3-ylhydrosulfide Security Information

Hazard Statement： Irritant
Hazardous Material Identification：
HazardClass：IRRITANT

4-Isobutyl-5-phenyl-4h-1,2,4-triazol-3-ylhydrosulfide Pricemore >>

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abcr	AB235300-500 mg	4-Isobutyl-5-phenyl-4H-1,2,4-triazol-3-ylhydrosulfide, 95%; .	26029-10-7	95%	500mg	€132.00	2023-04-27
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